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Compound of Interest

Compound Name: Dimethyl nitromalonate

CAS No.: 5437-67-2

Cat. No.: B1296143

Get Quote

For laboratory professionals, including researchers, scientists, and those in drug development,

the proper handling and disposal of chemical reagents is a cornerstone of a safe and efficient

workflow. This guide provides essential, step-by-step procedural information for the safe

disposal of dimethyl nitromalonate, a valuable compound in organic synthesis. While a

specific Safety Data Sheet (SDS) for dimethyl nitromalonate is not readily available, this

document synthesizes safety and disposal information from the SDSs of structurally similar

compounds, namely dimethyl malonate and diethyl nitromalonate, to establish a robust and

cautious operational plan.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is critical to be aware of the potential hazards

associated with dimethyl nitromalonate, based on data from related compounds. Dimethyl

malonate is classified as a combustible liquid that causes serious eye irritation.[1] Diethyl

nitromalonate is also a combustible liquid and is noted to cause skin and eye irritation, and may

cause respiratory irritation.[2][3] Therefore, it is prudent to handle dimethyl nitromalonate with

the same level of caution.
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Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[1]

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are essential to prevent skin

contact.[4]

Skin and Body Protection: A lab coat or other protective clothing should be worn.

Respiratory Protection: In case of insufficient ventilation or the potential for aerosol

generation, use a NIOSH-approved respirator.

Engineering Controls:

All handling and disposal activities should be conducted in a well-ventilated area, preferably

within a chemical fume hood.[5]

Step-by-Step Disposal Procedure
The disposal of dimethyl nitromalonate should be approached with the understanding that it

is likely a combustible and irritating organic liquid.

Step 1: Waste Collection

Collect waste dimethyl nitromalonate in a designated, properly labeled, and sealed

container. The container should be made of a material compatible with organic liquids.

Do not mix dimethyl nitromalonate waste with other incompatible waste streams. It is

incompatible with acids, bases, strong oxidizing agents, and reducing agents.[1][6]

Step 2: Small Spills Cleanup

For minor spills (less than 50 mL), absorb the liquid with an inert material such as

vermiculite, dry sand, or earth.[4][7] Do not use combustible materials like paper towels for

initial absorption of larger spills.

Once absorbed, scoop the material into a suitable container for chemical waste disposal.[4]

[7]
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Clean the spill area with soap and water, and collect the cleaning water for proper disposal if

necessary.

Step 3: Large Spills Management

In the event of a large spill, evacuate the area immediately.

Remove all sources of ignition.[1]

Contain the spill using absorbent booms or other appropriate materials.

Follow your institution's established emergency procedures for large chemical spills.

Step 4: Final Disposal

Waste dimethyl nitromalonate and any contaminated materials from cleanup must be

disposed of as hazardous waste.

This combustible material may be burned in a chemical incinerator equipped with an

afterburner and scrubber.[8]

Alternatively, offer surplus and non-recyclable solutions to a licensed disposal company.[8]

Ensure that all local, state, and federal regulations for hazardous waste disposal are strictly

followed.[7]

Quantitative Data Summary
The following table summarizes key data from related compounds to provide an indication of

the expected properties of dimethyl nitromalonate.
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Property Dimethyl Malonate Diethyl Nitromalonate

CAS Number 108-59-8 603-67-8

Molecular Formula C5H8O4 C7H11NO6

Physical State Liquid Liquid

Flash Point Combustible liquid[1]
113 °C (235.4 °F) - closed

cup[2]

GHS Hazard Statements
H319: Causes serious eye

irritation

H315: Causes skin irritation,

H319: Causes serious eye

irritation, H335: May cause

respiratory irritation[2][3]

Experimental Protocols and Workflows
Disposal Workflow Diagram

The following diagram illustrates the logical steps for the safe disposal of dimethyl
nitromalonate.
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Caption: Logical workflow for the safe disposal of dimethyl nitromalonate.
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By adhering to these procedures, laboratory professionals can ensure the safe handling and

disposal of dimethyl nitromalonate, contributing to a secure and compliant research

environment. Always consult your institution's specific safety guidelines and waste disposal

protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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